Cas no 927676-33-3 ([1,?1'-?Biphenyl]?-?4,?4'-?dicarboxylic acid, 2-?hydroxy-)

[1,?1'-?Biphenyl]?-?4,?4'-?dicarboxylic acid, 2-?hydroxy- structure
927676-33-3 structure
Product Name:[1,?1'-?Biphenyl]?-?4,?4'-?dicarboxylic acid, 2-?hydroxy-
CAS No:927676-33-3
MF:C14H10O5
MW:258.2262
MDL:MFCD18320273
CID:2620668
PubChem ID:11498964
Update Time:2024-10-26

[1,?1'-?Biphenyl]?-?4,?4'-?dicarboxylic acid, 2-?hydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,?1'-?Biphenyl]?-?4,?4'-?dicarboxylic acid, 2-?hydroxy-
    • 2-HYDROXY-[1,1'-BIPHENYL]-4,4'-DICARBOXYLIC ACID
    • [1,1'-Biphenyl]-4,4'-dicarboxylic acid, 2-hydroxy-
    • 2-Hydroxy[1,1'-biphenyl]-4,4'-dicarboxylic acid
    • G74836
    • SCHEMBL3238016
    • 2-hydroxy-4,4'-biphenyldicarboxylic acid
    • CS-0379184
    • 4-(4-CARBOXYPHENYL)-3-HYDROXYBENZOIC ACID
    • 927676-33-3
    • DTXSID60467574
    • MFCD18320273
    • MDL: MFCD18320273
    • Inchi: InChI=1S/C14H10O5/c15-12-7-10(14(18)19)5-6-11(12)8-1-3-9(4-2-8)13(16)17/h1-7,15H,(H,16,17)(H,18,19)
    • InChI Key: UCBTVMWOHPIRJE-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C2=C(C=C(C=C2)C(=O)O)O)C(=O)O

Computed Properties

  • Exact Mass: 258.05282342g/mol
  • Monoisotopic Mass: 258.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 94.8Ų

[1,?1'-?Biphenyl]?-?4,?4'-?dicarboxylic acid, 2-?hydroxy- Pricemore >>

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